Cas no 34408-25-8 (methyl 2,5-dichloro-3-nitrobenzoate)

methyl 2,5-dichloro-3-nitrobenzoate structure
34408-25-8 structure
Product Name:methyl 2,5-dichloro-3-nitrobenzoate
CAS No:34408-25-8
MF:C8H5Cl2NO4
MW:250.035600423813
MDL:MFCD01529637
CID:311718
PubChem ID:36821
Update Time:2025-04-19

methyl 2,5-dichloro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2,5-dichloro-3-nitro-, methyl ester
    • METHYL 2,5-DICHLORO-3-NITROBENZOATE
    • EINECS 252-001-2
    • Methyl 3-nitro-2,5-dichlorobenzoate
    • UNII-J98OF12KZP
    • BHIJMLGSGLWEIR-UHFFFAOYSA-N
    • AKOS009486457
    • SY019332
    • METHYL2,5-DICHLORO-3-NITROBENZOATE
    • MFCD01529637
    • A919066
    • J98OF12KZP
    • SCHEMBL12000739
    • NS00029658
    • 34408-25-8
    • AC5956
    • HSDB 6164
    • Q27281373
    • Benzoic acid, 2,5-dichloro-3-nitro-, methyl ester
    • DTXSID5067843
    • CS-0323449
    • DB-243670
    • Benzoic acid, 2,5dichloro3nitro, methyl ester
    • DTXCID4038845
    • Methyl 3nitro2,5dichlorobenzoate
    • methyl 2,5-dichloro-3-nitrobenzoate
    • MDL： MFCD01529637
    • Inchi： 1S/C8H5Cl2NO4/c1-15-8(12)5-2-4(9)3-6(7(5)10)11(13)14/h2-3H,1H3
    • InChI Key： BHIJMLGSGLWEIR-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC(=CC=1C(=O)OC)Cl)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 248.96000
  • Monoisotopic Mass: 248.959563
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.1
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.533
  • Boiling Point: 343.6°Cat760mmHg
  • Flash Point: 161.6°C
  • Refractive Index: 1.581
  • PSA: 72.12000
  • LogP: 3.21140

methyl 2,5-dichloro-3-nitrobenzoate Pricemore >>

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methyl 2,5-dichloro-3-nitrobenzoate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:34408-25-8)methyl 2,5-dichloro-3-nitrobenzoate
Order Number:A919066
Stock Status:in Stock
Quantity:5.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:08
Price ($):354.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:34408-25-8)methyl 2,5-dichloro-3-nitrobenzoate
A919066
Purity:99%
Quantity:5.0g
Price ($):354.0
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